Cas no 1334375-34-6 (N2-(2,4-difluorophenyl)-5-nitropyrimidine-2,4-diamine)

• Product Name: N2-(2,4-difluorophenyl)-5-nitropyrimidine-2,4-diamine
• CAS No: 1334375-34-6
• MF: C₁₀H₇F₂N₅O₂
• MW: 267.191687822342
• CID: 6503873
• Update Time: 2025-10-12

N2-(2,4-difluorophenyl)-5-nitropyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N2-(2,4-difluorophenyl)-5-nitropyrimidine-2,4-diamine
• 2-N-(2,4-difluorophenyl)-5-nitropyrimidine-2,4-diamine
• 2,4-Pyrimidinediamine, N2-(2,4-difluorophenyl)-5-nitro-

• Inchi： 1S/C10H7F2N5O2/c11-5-1-2-7(6(12)3-5)15-10-14-4-8(17(18)19)9(13)16-10/h1-4H,(H3,13,14,15,16)
• InChI Key： ZNWISCILHDGLII-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(F)C=C2F)=NC=C([N+]([O-])=O)C(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on N2-(2,4-difluorophenyl)-5-nitropyrimidine-2,4-diamine

Comprehensive Overview of N2-(2,4-difluorophenyl)-5-nitropyrimidine-2,4-diamine (CAS No. 1334375-34-6)

The compound N2-(2,4-difluorophenyl)-5-nitropyrimidine-2,4-diamine (CAS No. 1334375-34-6) is a nitropyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluorophenyl group and a nitro substituent, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What are the uses of nitropyrimidine derivatives?" and "How does fluorination enhance drug efficacy?"

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. N2-(2,4-difluorophenyl)-5-nitropyrimidine-2,4-diamine exemplifies this trend, as the difluorophenyl moiety is known to improve binding affinity in target proteins. Researchers frequently search for "fluorine in drug design" and "nitropyrimidine-based inhibitors," highlighting the compound's alignment with cutting-edge scientific inquiries. Its nitro group further contributes to its reactivity, enabling diverse synthetic modifications.

The compound's potential extends to kinase inhibition, a hot topic in oncology and inflammation research. Kinases are pivotal in cellular signaling, and molecules like N2-(2,4-difluorophenyl)-5-nitropyrimidine-2,4-diamine are investigated for their ability to modulate these pathways. Searches for "kinase inhibitors 2023" and "targeted cancer therapies" reflect the broader interest in such applications. Additionally, its pyrimidine core is a common scaffold in FDA-approved drugs, reinforcing its relevance in medicinal chemistry.

From a synthetic perspective, CAS No. 1334375-34-6 is often discussed in the context of "green chemistry" and "sustainable synthesis." Researchers are increasingly focused on minimizing environmental impact while developing complex molecules. The compound's nitro and amine functionalities offer versatile handles for eco-friendly transformations, addressing queries like "How to reduce waste in organic synthesis?"

In agrochemicals, N2-(2,4-difluorophenyl)-5-nitropyrimidine-2,4-diamine is explored for its herbicidal and fungicidal properties. With global attention on "sustainable agriculture" and "crop protection," this compound's potential to address food security challenges is noteworthy. Its fluorine atoms enhance lipophilicity, improving penetration into plant tissues—a key factor in agrochemical design.

In conclusion, N2-(2,4-difluorophenyl)-5-nitropyrimidine-2,4-diamine (CAS No. 1334375-34-6) represents a multifaceted tool for researchers across disciplines. Whether in drug discovery, agrochemical innovation, or sustainable synthesis, its structural features align with modern scientific priorities. By addressing trending searches like "fluorinated drug candidates" and "pyrimidine applications," this overview underscores the compound's enduring significance.